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Compound of Interest

Compound Name: 1,3-Diphenethylurea

Cat. No.: B181207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physical properties of 1,3-
diphenethylurea, also known as N,N'-bis(2-phenylethyl)urea. Due to the limited availability of

experimental data in published literature, this document also furnishes comprehensive,

standard experimental protocols for the determination of its melting and boiling points.

Quantitative Data Summary
The available physicochemical data for 1,3-diphenethylurea (CAS Registry Number: 5467-84-

5) is summarized in the table below. It should be noted that while a melting point has been

reported, the boiling point is not readily available in the surveyed chemical literature.

Property Value Unit Reference

Melting Point 140-141 °C [1]

Boiling Point Not Available -

Molecular Formula C₁₇H₂₀N₂O -

Molecular Weight 268.35 g/mol
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Experimental Protocols
For researchers requiring the determination or verification of the physical properties of 1,3-
diphenethylurea, the following standard laboratory protocols are provided.

This protocol describes the determination of the melting point range of a solid organic

compound using a melting point apparatus or a Thiele tube. A pure substance typically melts

over a narrow range of 1-2°C.

Materials:

1,3-Diphenethylurea sample

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube setup

Thermometer

Mortar and pestle

Heating oil (e.g., mineral oil or silicone oil) if using a Thiele tube

Bunsen burner or heating mantle

Procedure:

Sample Preparation:

Ensure the 1,3-diphenethylurea sample is completely dry.

Place a small amount of the sample on a clean, dry surface. If the crystals are large,

gently crush them to a fine powder using a mortar and pestle.

Load the capillary tube by pressing the open end into the powdered sample. A small

amount of solid should enter the tube.
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To pack the sample at the bottom of the tube, tap the sealed end gently on a hard surface

or drop the tube through a long, narrow glass tube onto the benchtop. The packed sample

height should be approximately 2-3 mm.

Melting Point Measurement (using a Melting Point Apparatus):

Insert the packed capillary tube into the sample holder of the melting point apparatus.

Set the apparatus to heat rapidly to a temperature about 15-20°C below the expected

melting point (a preliminary rapid heating can be done to find an approximate range).

As the temperature approaches the expected melting point, reduce the heating rate to 1-

2°C per minute to ensure thermal equilibrium between the sample, heating block, and

thermometer.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has completely melted into a clear

liquid (the end of the melting range).

Melting Point Measurement (using a Thiele Tube):

Fill the Thiele tube with an appropriate heating oil to a level just above the top of the side

arm.

Attach the capillary tube to a thermometer using a small rubber band or a piece of tubing.

The sample in the capillary should be level with the thermometer bulb.

Immerse the thermometer and the attached capillary tube in the oil of the Thiele tube,

ensuring the rubber band is above the oil level.

Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner. The

design of the tube will ensure uniform heat distribution via convection currents.

Observe the sample and the thermometer, following the same procedure for recording the

melting range as with the melting point apparatus.
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Given that the boiling point of 1,3-diphenethylurea is not reported and it may be a high-boiling

liquid or a solid at room temperature, a micro-method is suitable for its determination, requiring

only a small amount of the substance.

Materials:

1,3-Diphenethylurea sample

Small test tube (e.g., 10 x 75 mm) or a fusion tube

Capillary tube (sealed at one end)

Thermometer

Thiele tube or a beaker with high-boiling heating oil

Apparatus for heating (Bunsen burner or hot plate)

Clamp and stand

Procedure:

Apparatus Setup:

Place a small amount (0.5-1 mL) of the 1,3-diphenethylurea sample into the small test

tube. If the substance is solid at room temperature, it should be melted before proceeding.

Place a capillary tube, with its sealed end pointing upwards, into the test tube containing

the liquid sample.

Attach the test tube to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Suspend the entire assembly in a heating bath (Thiele tube or oil bath in a beaker) so that

the heat is transferred evenly.

Boiling Point Measurement:
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Begin to heat the bath gently. As the temperature rises, air trapped in the capillary tube will

expand and slowly bubble out from the open end.

Continue heating until the temperature reaches the boiling point of the liquid. At this point,

the vapor pressure of the liquid will equal the atmospheric pressure, and a continuous and

rapid stream of bubbles will emerge from the capillary tube.

Once a steady stream of bubbles is observed, remove the heat source and allow the

apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The moment the bubbling

ceases and the liquid begins to be drawn back into the capillary tube, record the

temperature. This temperature is the boiling point of the liquid.

Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of

melting and boiling points.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurement

Result

Start

Dry Sample

Crush to Fine Powder

Load Capillary Tube

Pack Sample (2-3 mm)

Insert into Apparatus

Heat Rapidly to ~15°C Below MP

Heat Slowly (1-2°C/min)

Observe Sample

Record T1 (First Liquid Drop)

Record T2 (Fully Melted)

Melting Point Range (T1-T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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